Cas no 1361523-19-4 (2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361523-19-4
• MF: C₁₉H₄Cl₁₀N₂
• MW: 614.778454780579
• CID: 4969109
• Update Time: 2025-07-14

2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C19H4Cl10N2/c20-9-7(10(21)14(25)17(28)13(9)24)6-2-1-5(3-4-30)19(31-6)8-11(22)15(26)18(29)16(27)12(8)23/h1-2H,3H2
• InChI Key： SPWLVSFMGFXEBX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(CC#N)=CC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 643
• XLogP3: 10.1
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile

Introduction to 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361523-19-4) and Its Emerging Applications in Chemical Biology

2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile, identified by the chemical identifier CAS No. 1361523-19-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with two perchlorophenyl groups and an acetonitrile moiety at the 3-position, exhibits intriguing characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The molecular structure of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile contributes to its distinct reactivity and interaction capabilities with biological targets. The presence of electron-withdrawing perchlorophenyl groups enhances its binding affinity to certain enzymes and receptors, while the acetonitrile group provides a versatile handle for further chemical modifications. These features have positioned this compound as a promising scaffold for drug discovery initiatives aimed at modulating key biological pathways.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that can selectively target specific disease-related pathways. 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile has been explored as a potential lead compound in this context, particularly for its ability to interact with proteins involved in cancer metabolism and signal transduction. Preliminary studies have demonstrated its efficacy in disrupting aberrant signaling cascades associated with certain types of malignancies, suggesting its utility as an anti-cancer agent.

One of the most compelling aspects of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile is its potential as a tool for investigating enzyme mechanisms and protein-protein interactions. The compound’s ability to bind tightly to specific biomolecular targets has made it useful in structural biology studies, where it serves as a ligand for X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques have revealed detailed insights into the binding modes of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile with its targets, facilitating the design of more potent derivatives.

The synthesis of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile involves multi-step organic reactions that highlight the compound’s synthetic versatility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. The development of efficient synthetic routes has also enabled the preparation of analogs with modified substituents, allowing for systematic exploration of structure-activity relationships.

From a computational chemistry perspective, 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile has been subjected to rigorous molecular modeling studies to predict its behavior in biological systems. Quantum mechanical calculations have provided valuable insights into its electronic properties and potential interactions with biological molecules. These computational approaches have complemented experimental investigations, offering a holistic understanding of the compound’s mechanism of action.

The growing interest in 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile has also spurred research into its pharmacokinetic properties. Studies have assessed its solubility, metabolic stability, and distribution in biological matrices, which are critical factors for evaluating its therapeutic potential. These pharmacokinetic evaluations have informed decisions regarding dosing regimens and formulation strategies to enhance bioavailability and efficacy.

Future directions in the study of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile include exploring its applications in precision medicine. By leveraging advances in genomics and proteomics, researchers aim to identify patient subpopulations that may benefit most from therapies involving this compound. Personalized medicine approaches could maximize therapeutic outcomes while minimizing side effects.

The role of 2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile in chemical biology extends beyond drug discovery. It serves as a valuable intermediate for synthesizing more complex molecules with tailored biological activities. Its versatility has made it a favorite among medicinal chemists who are tasked with designing novel therapeutics targeting challenging diseases.

In conclusion,2,6-Bis(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361523-19-4) represents a significant advancement in the field of chemical biology. Its unique structural features and functional properties make it a versatile tool for drug discovery and biochemical research. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.